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Compound of Interest

Compound Name: Hafnium tetrachloride

Cat. No.: B085390

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety protocols essential for the
handling of Hafnium tetrachloride (HfCls). Due to its reactive and corrosive nature, strict
adherence to these guidelines is paramount to ensure the safety of laboratory personnel and
the integrity of research.

Understanding the Hazards

Hafnium tetrachloride is a white to off-white crystalline solid that is highly sensitive to
moisture.[1][2] Its primary hazard stems from its violent reaction with water, including ambient
moisture, to produce hydrogen chloride (HCI) gas and hafnium oxychloride.[2][3][4] This
reaction is exothermic and the liberated HCI is a corrosive and toxic gas, posing significant
respiratory hazards.[2][5]

Health Effects:

o Skin and Eyes: Direct contact causes severe skin burns and serious eye damage, potentially
leading to blindness.[3][5][6][7][8][9][10] Skin corrosion results in irreversible damage,
including visible necrosis through the epidermis and into the dermis.[7]

 Inhalation: Inhalation of dust or the HCI fumes generated from hydrolysis can cause severe
irritation to the respiratory tract.[6][11] Symptoms may include a burning sensation,
coughing, wheezing, laryngitis, shortness of breath, and in severe cases, pneumonitis and
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pulmonary edema.[6] Large amounts may lead to necrosis of the tracheal epithelium,

bronchitis, and interstitial pneumonia.[3]

 Ingestion: If swallowed, it can cause severe burns to the mouth, throat, and gastrointestinal

tract, with a risk of esophageal and stomach perforation.[5][11]

Quantitative Safety Data

Adherence to established exposure limits is critical. The following tables summarize key

quantitative safety data for Hafnium tetrachloride.

Table 1: Occupational Exposure Limits

Parameter Value

Agency/Reference

Permissible Exposure Limit

(PEL) - TWA 0.5 mg/m3 (as Hf)

OSHA[12]

Threshold Limit Value (TLV) -

0.5 mg/m3 (as H
TWA g ( f)

ACGIH[8][12]

NIOSH Recommended

o 0.5 mg/m3 (as Hf)
Exposure Limit (REL) - TWA

NIOSH[12]

Immediately Dangerous to Life

50 mg/m3 (as Hf)
or Health (IDLH)

NIOSHI[10]

Table 2: Physical and Chemical Properties
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Property Value Reference
Molecular Formula HfCla [7]

Molar Mass 320.3 g/mol [4107]
Appearance White crystalline solid/powder [1][11]
Melting Point 432 °C (sublimes) [21[4]
Vapor Pressure 1 mm Hg @ 190°C [3]

Density 3.89 g/cm?3 [1114]
Solubility Reacts violently with water 3114171

Table 3: Toxicological Data

Test Result Species Reference

LD50 (Oral) 2362 mg/kg Rat [415]

. ] 76 mg/kg HfOCI2
Toxicity Information . [3]
(Hydrolysis Product)

Experimental Workflows and Safety Protocols

The following diagrams illustrate critical workflows for the safe handling of Hafnium
tetrachloride.
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Caption: Standard workflow for handling Hafnium tetrachloride.
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Spill Detected

Evacuate Immediate Area
and Alert Others

Assess Spill Size and Risk

Large Spill

Wear appropriate PPE.
Cover with dry, inert material
(e.g., sand, vermiculite).
Do NOT use water.

Contact Environmental Health & Safety (EHS)

Sweep or shovel into a
dry, sealed container for disposal.

Ventilate the area.
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Caption: Emergency response workflow for a Hafnium tetrachloride spill.

Detailed Safety Protocols
Engineering Controls
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» Ventilation: All handling of Hafnium tetrachloride must be conducted in a properly operating
chemical fume hood with an average face velocity of at least 100 feet per minute.[6] Local
exhaust ventilation is crucial to control airborne levels.[11]

o Emergency Equipment: Emergency eyewash fountains and safety showers must be readily
available in the immediate vicinity of any potential exposure.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory:

o Eye and Face Protection: Chemical safety goggles or a face shield are required.[3] Contact
lenses should not be worn.[3]

o Hand Protection: Neoprene or nitrile rubber gloves with a minimum thickness of 0.11 mm are
recommended.[3][6]

» Skin and Body Protection: Wear suitable protective clothing, such as a lab coat, apron, or
coveralls, to prevent skin contact.[3][9] Closed-toed shoes and long sleeves/pants are also
required.[6]

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified combination dust
mask/acid gas (yellow cartridge) respirator or a positive-pressure supplied-air respirator
should be worn.[3][9] A respiratory protection program that meets OSHA's 29 CFR 1910.134
and ANSI Z88.2 requirements must be followed.[11]

Handling and Storage

» Handling:

o

Handle under a dry, inert atmosphere such as nitrogen or argon.[6][9]

o

Avoid all contact with skin and eyes, and do not breathe the dust.[3]

[¢]

Minimize dust generation and accumulation.[11]

[e]

Use only in well-ventilated areas.[3]
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o Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][6]

e Storage:

[e]

Store in a cool, dry, and well-ventilated place, away from heat.[3][6]

o

Keep containers tightly closed and protected from moisture.[3][11]

[¢]

Store in a locked and corrosion-resistant container with a resistant inner liner.[6][7]

[¢]

Incompatible materials include water, moisture, strong bases, oxidizing agents, alcohols,
amines, and metals.[3][6]

Hafnium Tetrachloride (HfCla)

Incompatible Incompatible /Incompatible \Incompatible Incompatible

Violent Reaction,

Strong Bases Oxidizing Agents Alcohols Amines Metals CrarEiEs o) g5s

Y

Water / Moisture

Click to download full resolution via product page

Caption: Chemical incompatibilities of Hafnium tetrachloride.

First Aid Measures

Immediate medical attention is required for all exposures.

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[3] If breathing is difficult, administer oxygen.[13] If not breathing, give artificial
respiration.[11]
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» Skin Contact: Immediately wash the affected area with plenty of soap and water while
removing all contaminated clothing and shoes.[3][13] Seek immediate medical attention.[3]

o Eye Contact: Immediately flush the eyes thoroughly with water for at least 15 minutes,
holding the eyelids apart.[3][7] Remove contact lenses if present and easy to do.[3] Continue
rinsing and get immediate medical attention.[3]

 Ingestion: Rinse the mouth with water (only if the person is conscious).[7] Do NOT induce
vomiting.[7] Never give anything by mouth to an unconscious person.[3] Call a physician
immediately.[13]

Note to Physician: Hafnium tetrachloride reacts with water to form hydrochloric acid;
therefore, treatment for acid burns should be considered.[3]

Spill and Disposal Procedures
e Spill Cleanup:

(@]

Evacuate unnecessary personnel and ensure adequate ventilation.[3]

o

Wear the appropriate respiratory and protective equipment.[6]

[e]

For small spills, use a neutralizing agent and vacuum or sweep up the material using a
HEPA filter to avoid raising dust.[6]

[e]

Collect the spilled material in a dry, closed container for disposal.[6] Do not use water for
cleanup.[11]

» Waste Disposal:

o Dispose of contents and containers in accordance with local, regional, national, and
international regulations at a licensed waste disposal facility.[3]

o Do not dispose of waste into the sewer system.[3] Avoid release to the environment.[3]

Firefighting Measures

» Hafnium tetrachloride is not flammable.[3]
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» Unsuitable Extinguishing Media: Do NOT use water, as it reacts violently with the substance.

[31[7]
» Suitable Extinguishing Media: Use foam, dry chemical, carbon dioxide, or dry sand.[7][11]

e Special Hazards: When exposed to water or open flame, irritating fumes of hydrogen
chloride may develop.[3]

» Firefighter Protection: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[9][11]

Conclusion

The safe handling of Hafnium tetrachloride in a research environment is achievable through a
combination of robust engineering controls, stringent personal protective equipment protocols,
and a thorough understanding of its chemical properties and associated hazards. All personnel
must be trained on these guidelines before working with this compound. In the event of any
exposure or spill, immediate and appropriate action is critical to mitigate harm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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